Cas no 59147-84-1 (2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione)

2-(2-Hydroxyethyl)thio-3-methyl-1,4-naphthalenedione is a synthetic naphthoquinone derivative with potential applications in organic synthesis and biochemical research. Its structure incorporates a hydroxyethylthio side chain, enhancing solubility and reactivity in polar solvents. The presence of the methyl group at the 3-position and the quinone moiety contributes to its redox-active properties, making it useful in studies involving electron transfer processes. This compound may serve as an intermediate in the synthesis of biologically active molecules or as a functional modifier in material science. Its well-defined chemical properties and stability under controlled conditions make it a reliable reagent for specialized research applications.

2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione structure

59147-84-1 structure

Product Name:2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione

CAS No:59147-84-1

MF:C₁₃H₁₂O₃S

MW:248.297582626343

MDL:MFCD11100314

CID:339683

PubChem ID:2876

Update Time:2025-06-06

2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione Chemical and Physical Properties

Names and Identifiers

- 2-((2-Hydroxyethyl)thio)-3-methylnaphthalene-1,4-dione
- 2-[(2-Hydroxyethyl)thio]-3-methyl-1,4-napthalenedione
- 1,4-Naphthalenedione, 2-[(2-hydroxyethyl)thio]-3-methyl-
- 2-(2-HYDROXYETHYLTHIO)-3-METHYLNAPHTHALENE-1,4-DIONE
- 2-[(2-Hydroxyethyl)thio]-3-methyl-1,4-naphthoquinone
- 2-(2-hydroxyethylsulfanyl)-3-methyl-1,4-naphthoquinone
- BCP21745
- NSC672121
- FT-0712526
- MFCD11100314
- CS-0061155
- 59147-84-1
- SMP2_000122
- AC-37078
- BDBM50118676
- 2-[(2-Hydroxyethyl)thio]-3-methyl-1,4-naphthalenedione
- 2-(2-hydroxyethyl)thio-3-methyl-1,4-naphthoquinone
- 2-[(2-hydroxyethyl)sulfanyl]-3-methyl-1,4-dihydronaphthalene-1,4-dione
- CPD 5 (pharmaceutical)
- AKOS016011513
- 2-(2-Hydroxy-ethylsulfanyl)-3-methyl-[1,4]naphthoquinone
- 2-[(2-HYDROXYETHYL)SULFANYL]-3-METHYLNAPHTHALENE-1,4-DIONE
- NSC-672121
- BRD-K55292075-001-01-0
- NCI60_025617
- AM807678
- CHEMBL92659
- SCHEMBL2599202
- AS-69105
- NSC 672121
- 2-(2-hydroxyethylsulfanyl)-3-methylnaphthalene-1,4-dione
- I10534
- 2-Hydroxyethylthio-3-methylnaphthoquinone
- DTXSID50274390
- DB-009275
- VK3-OH
- GLXC-03008
- 2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione
- MDL： MFCD11100314
- Inchi： 1S/C13H12O3S/c1-8-11(15)9-4-2-3-5-10(9)12(16)13(8)17-7-6-14/h2-5,14H,6-7H2,1H3
- InChI Key： MZIOEPIEDDJOPP-UHFFFAOYSA-N
- SMILES： S(CCO)C1C(C2C=CC=CC=2C(C=1C)=O)=O

Computed Properties

Exact Mass: 248.05076
Monoisotopic Mass: 248.05071541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 79.7Å²

Experimental Properties

PSA: 54.37

2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione Security Information

Signal Word：Warning
Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM139880-1g	2-(2-Hydroxyethylthio)-3-methylnaphthalene-1,4-dione	59147-84-1	95%	1g	$430	2021-08-05
TRC	H825365-25mg	2-[(2-Hydroxyethyl)thio]-3-methyl-1,4-napthalenedione	59147-84-1		25mg	$201.00	2023-05-18
TRC	H825365-250mg	2-[(2-Hydroxyethyl)thio]-3-methyl-1,4-napthalenedione	59147-84-1		250mg	$1281.00	2023-05-18
TRC	H825365-1g	2-[(2-Hydroxyethyl)thio]-3-methyl-1,4-napthalenedione	59147-84-1		1g	$ 1600.00	2022-06-04
ChemScence	CS-0061155-100mg	2-((2-Hydroxyethyl)thio)-3-methylnaphthalene-1,4-dione	59147-84-1	≥97.0%	100mg	$108.0	2022-04-27
ChemScence	CS-0061155-250mg	2-((2-Hydroxyethyl)thio)-3-methylnaphthalene-1,4-dione	59147-84-1	≥97.0%	250mg	$180.0	2022-04-27
ChemScence	CS-0061155-1g	2-((2-Hydroxyethyl)thio)-3-methylnaphthalene-1,4-dione	59147-84-1	≥97.0%	1g	$619.0	2022-04-27
Chemenu	CM139880-1g	2-(2-Hydroxyethylthio)-3-methylnaphthalene-1,4-dione	59147-84-1	95%	1g	$***	2023-05-30
eNovation Chemicals LLC	Y0986624-1g	2-((2-Hydroxyethyl)thio)-3-methylnaphthalene-1,4-dione	59147-84-1	95%	1g	$630	2023-09-03
TRC	H825365-1000mg	2-[(2-Hydroxyethyl)thio]-3-methyl-1,4-napthalenedione	59147-84-1		1g	$1929.00	2023-05-18